Cas no 61541-24-0 (1-Oxaspiro[4.5]decan-4-one, 2-phenyl-)

• Product Name: 1-Oxaspiro[4.5]decan-4-one, 2-phenyl-
• CAS No: 61541-24-0
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 475673
• PubChem ID: 2833962
• Update Time: 2025-04-19

1-Oxaspiro[4.5]decan-4-one, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decan-4-one, 2-phenyl-
• 2-phenyl-1-oxaspiro[4.5]decan-4-one
• IDI1_019724
• 61541-24-0
• DTXSID90385378
• Oprea1_213025
• BRD-A43763925-001-01-9
• ChemDiv3_000758
• HMS1475C10

• Inchi： 1S/C15H18O2/c16-14-11-13(12-7-3-1-4-8-12)17-15(14)9-5-2-6-10-15/h1,3-4,7-8,13H,2,5-6,9-11H2
• InChI Key： CGDQZKZYUOONFO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)CC(C21CCCCC2)=O

Computed Properties

• Exact Mass: 230.13074
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones